Cas no 5351-08-6 ( )

  structure
  structure
Product Name: 
CAS No:5351-08-6
MF:C18H22O
MW:254.366685390472
CID:938679
PubChem ID:219167
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5351-08-6
    • NSC99
    • DTXSID10276956
    • 2-ethyl-1,2-diphenyl-butan-1-ol
    • AKOS012383345
    • DB-217322
    • NSC-99
    • 2-ETHYL-1,2-DIPHENYL-1-BUTANOL
    • 2-ethyl-1,2-diphenylbutan-1-ol
    •  
    • Inchi: 1S/C18H22O/c1-3-18(4-2,16-13-9-6-10-14-16)17(19)15-11-7-5-8-12-15/h5-14,17,19H,3-4H2,1-2H3
    • InChI Key: XOBQKGMTTXFPNC-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(C1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 254.16716
  • Monoisotopic Mass: 254.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.025
  • Boiling Point: 357.4°C at 760 mmHg
  • Flash Point: 132.1°C
  • Refractive Index: 1.557
  • PSA: 20.23
  • LogP: 4.47800
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